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Compound of Interest

Compound Name: Disperse Red 82

Cat. No.: B1580610

For researchers, scientists, and drug development professionals seeking high-performance
alternatives to Disperse Red 82 for demanding applications, this guide provides an objective
comparison of key performance indicators, supported by experimental data and detailed
methodologies. We explore viable anthraquinone-based dyes that offer significant
improvements in fastness properties over the traditional azo-based Disperse Red 82.

Disperse Red 82, a monoazo disperse dye, has been a widely used colorant for polyester and
other synthetic fibers due to its bright bluish-red shade. However, for applications requiring
exceptional durability and resistance to fading, its fastness properties can be a limiting factor.
The textile industry is increasingly demanding dyes with superior light, wash, and sublimation
fastness, particularly for applications such as automotive textiles, outdoor fabrics, and high-
quality apparel. This has driven the search for alternative red disperse dyes that can meet
these stringent requirements.

This guide focuses on anthraquinone-based disperse dyes as promising alternatives to the
azo-based Disperse Red 82. Anthraquinone dyes are known for their excellent light and wash
fastness, making them suitable for high-performance applications.[1] We will compare the
performance of Disperse Red 82 with notable anthraquinone alternatives, including Disperse
Red 60, Disperse Red 92, and Disperse Red 146.

Comparative Performance Data

The following table summarizes the key fastness properties of Disperse Red 82 and its
potential alternatives. The data has been compiled from various technical data sheets and
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research publications. It is important to note that direct comparisons can be challenging due to
variations in testing conditions between different sources. However, this table provides a
valuable overview of the relative performance of these dyes.

Light Wash Sublimation
Chemical Fastness Fastness Fastness
Dye C.l. Name
Class (ISO 105- (ISO 105- (ISO 105-
B02) C06) PO1)
Disperse Red Disperse Red 4-5
Azo 6-7 4
82 82 (Polyester)
Disperse Red Disperse Red  Anthraquinon
5-6 4-5 4
60 60 e
Disperse Red Disperse Red  Anthraquinon
6 4-5 4-5
92 92 e
Disperse Red Disperse Red  Anthraquinon
Excellent Good Good

146

146

e

Note: Fastness ratings are typically on a scale of 1 to 8 for light fastness (8 being the highest)
and 1 to 5 for wash and sublimation fastness (5 being the highest). "Excellent" and "Good" are
qualitative descriptors from technical data sheets where numerical values were not provided.

Experimental Protocols

To ensure accurate and reproducible assessment of dye performance, standardized
experimental protocols are crucial. The following are detailed methodologies for the key
fastness tests cited in this guide.

Light Fastness Testing (ISO 105-B02)

Principle: A specimen of the dyed textile is exposed to artificial light under controlled conditions,
alongside a set of blue wool references with known light fastness. The change in color of the
specimen is then compared to the change in the reference standards to determine the light
fastness rating.
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Apparatus:

Xenon arc lamp fading apparatus

Blue wool references (ISO 105-B01 to B0O8)

Grey scale for assessing change in colour (ISO 105-A02)

Specimen holders

Procedure:

e Mount the textile specimen and a set of blue wool references in the specimen holders.
e Place the holders in the xenon arc lamp apparatus.

» Expose the specimens and references to the light source under specified conditions of
temperature, humidity, and irradiance.

» Periodically inspect the specimens and references.

e The test is complete when the contrast between the exposed and unexposed parts of the
specimen is equal to a specific grade on the grey scale, or when a certain blue wool
reference has faded to a specific degree.

o Assess the change in color of the test specimen against the blue wool references to assign a
light fastness rating from 1 (very poor) to 8 (outstanding).

Wash Fastness Testing (ISO 105-C06)

Principle: A dyed textile specimen, in contact with a multifibre adjacent fabric, is subjected to a
simulated washing process in a standardized detergent solution. The change in color of the
specimen and the degree of staining on the adjacent fabric are evaluated.

Apparatus:
o Launder-Ometer or similar washing fastness tester

» Stainless steel balls (for mechanical action)
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» Multifibre adjacent fabric (containing common fiber types like acetate, cotton, nylon,
polyester, acrylic, and wool)

» Standard ECE detergent

o Grey scale for assessing change in colour (ISO 105-A02) and staining (ISO 105-A03)

Procedure:

Prepare a composite specimen by sewing the dyed fabric to a piece of multifibre adjacent
fabric.

» Place the composite specimen, stainless steel balls, and the specified amount of detergent
solution in a stainless steel container.

o Agitate the container in the washing fastness tester at a specified temperature and for a
specific duration (e.g., 40°C for 30 minutes for a standard test).

» After the washing cycle, remove the specimen, rinse it with cold water, and dry it in an oven
at a temperature not exceeding 60°C.

o Assess the change in color of the dyed specimen using the grey scale for color change.

o Evaluate the degree of staining on each fiber of the multifibre adjacent fabric using the grey
scale for staining. The rating is from 1 (heavy staining) to 5 (no staining).

Sublimation Fastness Testing (ISO 105-P01)

Principle: The dyed textile specimen is subjected to heat under controlled conditions to assess
the tendency of the dye to transfer from the solid to the gaseous state (sublime). The change in
color of the specimen and the staining of an adjacent undyed fabric are evaluated.

Apparatus:
e Heat press or sublimation fastness tester

e Undyed polyester fabric
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o Grey scale for assessing change in colour (ISO 105-A02) and staining (ISO 105-A03)
Procedure:
» Place the dyed specimen between two pieces of undyed polyester fabric.

o Place the assembly in the heat press at a specified temperature (e.g., 180°C, 200°C, or
220°C) and pressure for a specific duration (e.g., 30 seconds).

o After the heat treatment, remove the assembly and allow it to cool.

» Assess the change in color of the original dyed specimen using the grey scale for color
change.

o Evaluate the degree of staining on the undyed polyester fabric using the grey scale for
staining. The rating is from 1 (heavy staining) to 5 (no staining).

Chemical Synthesis Pathways

The fundamental differences in the chemical structures of azo and anthraquinone dyes
contribute to their varying fastness properties. The following diagrams illustrate the general
synthesis pathways for these two classes of disperse dyes.
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Caption: General synthesis pathway for azo disperse dyes.
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Anthraquinone Core Modification
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Caption: General synthesis pathway for anthraquinone disperse dyes.

Conclusion

For high-fastness applications where durability is paramount, anthraquinone-based disperse
dyes such as Disperse Red 60, Disperse Red 92, and Disperse Red 146 present compelling
alternatives to the azo-based Disperse Red 82. While Disperse Red 82 offers a vibrant shade,
its fastness properties may not be sufficient for textiles exposed to harsh conditions. The
alternatives discussed in this guide generally exhibit superior light and sublimation fastness,
making them better suited for performance-critical applications. Researchers and product
developers are encouraged to consider these alternatives and conduct their own specific
testing to determine the most suitable dye for their unique requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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high-fastness-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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